molecular formula RbNbO3<br>NbO3R B077101 Rubidium niobate CAS No. 12059-51-7

Rubidium niobate

Cat. No.: B077101
CAS No.: 12059-51-7
M. Wt: 226.372 g/mol
InChI Key: VSMYVMWMKWZYQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Rubidium niobate is a compound with the chemical formula RbNbO₃. It is known for its perovskite-type structure, which is a high-pressure phase of the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions: Rubidium niobate can be synthesized through high-pressure and high-temperature methods. One common approach involves the synthesis of perovskite-type this compound at 1173 K and 4 GPa from non-perovskite this compound. This method involves single-crystal X-ray diffraction analysis to reveal the orthorhombic cell structure in the perovskite-type compound .

Industrial Production Methods: Industrial production of this compound typically involves the calcination of a reaction mixture containing rubidium and niobium precursors. The reaction mixture is heated to high temperatures, often around 1000°C, to achieve the desired phase of this compound .

Chemical Reactions Analysis

Types of Reactions: Rubidium niobate undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the compound’s unique crystal structure and the presence of niobium in its composition.

Common Reagents and Conditions: Common reagents used in reactions involving this compound include oxygen, hydrogen, and various reducing agents. The reaction conditions often involve high temperatures and pressures to facilitate the desired chemical transformations .

Major Products Formed: The major products formed from reactions involving this compound depend on the specific reaction conditions and reagents used. For example, oxidation reactions may result in the formation of rubidium oxide and niobium oxide, while reduction reactions may yield rubidium metal and niobium metal .

Mechanism of Action

The mechanism by which rubidium niobate exerts its effects is primarily related to its crystal structure and ferroelectric properties. The compound undergoes structural transitions from orthorhombic to tetragonal phases under varying temperature and pressure conditions. These transitions are associated with changes in the crystal lattice, which influence the compound’s ferroelectric and optical properties .

Molecular Targets and Pathways: The molecular targets and pathways involved in the mechanism of action of this compound include the alignment of dipoles within the crystal lattice and the generation of electric fields in response to external stimuli. These effects are crucial for the compound’s applications in ferroelectric and electro-optical devices .

Properties

IUPAC Name

oxido(dioxo)niobium;rubidium(1+)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Nb.3O.Rb/q;;;-1;+1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VSMYVMWMKWZYQD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[O-][Nb](=O)=O.[Rb+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

RbNbO3, NbO3Rb
Record name rubidium niobate
Source Wikipedia
URL https://en.wikipedia.org/wiki/Dictionary_of_chemical_formulas
Description Chemical information link to Wikipedia.
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Related CAS

12031-63-9 (Parent)
Record name Niobium rubidium oxide (NbRbO3)
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012059517
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.

Molecular Weight

226.372 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

12059-51-7
Record name Niobium rubidium oxide (NbRbO3)
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012059517
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Niobium rubidium oxide (NbRbO3)
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Rubidium niobate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.031.838
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.